Cas no 1893128-84-1 (1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1893128-84-1
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5753018
• PubChem ID: 117112318
• Update Time: 2025-06-08

1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)cyclopropane-1-carboxylic acid
• EN300-1878448
• 1893128-84-1
• 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-10-5-6-11(16(7-8-16)13(18)19)9-12(10)17-14(20)21-15(2,3)4/h5-6,9H,7-8H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： XIBCMDLQQKGFPE-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1893128-84-1)

1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1893128-84-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclopropane ring and an amide-functionalized aromatic moiety, exhibits unique structural and chemical properties that make it a promising candidate for various biochemical applications. The presence of a tert-butoxy carbonyl group and a methylphenyl substituent enhances its reactivity and potential utility in synthetic chemistry, particularly in the development of novel drug candidates.

The cyclopropane-1-carboxylic acid core of this molecule is particularly noteworthy due to the inherent strain within the three-membered ring. This strain can be exploited to influence the reactivity of adjacent functional groups, making it a valuable scaffold for designing molecules with tailored biological activities. In recent years, there has been a growing interest in cyclopropane-containing compounds due to their ability to modulate enzyme inhibition and receptor binding affinity. The 3-{(tert-butoxy)carbonylamino}-4-methylphenyl part of the molecule introduces a polar, amide-like functionality that can interact with biological targets in a specific manner, further enhancing its potential as a pharmacophore.

Recent studies have highlighted the importance of cyclopropane derivatives in drug discovery, particularly in the context of their role as intermediates in the synthesis of more complex molecules. The amide linkage in 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid provides a stable yet reactive site for further derivatization, allowing chemists to explore diverse structural modifications. This flexibility has been leveraged in the development of novel therapeutic agents targeting various diseases, including inflammatory disorders and neurological conditions.

The tert-butoxy carbonyl group (Boc group) is a well-known protecting group in organic synthesis, used to shield reactive amine functionalities during chemical reactions. Its stability under a wide range of conditions makes it an ideal choice for multi-step synthetic routes, ensuring that sensitive functional groups remain intact until the final stage of drug development. The incorporation of this group into 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid not only enhances its synthetic utility but also contributes to its overall stability, making it easier to handle and store.

In the realm of medicinal chemistry, the methylphenyl substituent is known for its ability to influence electronic properties and spatial orientation within a molecule. This feature can be exploited to fine-tune interactions with biological targets, such as enzymes or receptors, thereby optimizing pharmacological activity. The combination of these structural elements—cyclopropane, Boc-protected amine, and methylphenyl—makes 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid a versatile building block for designing next-generation pharmaceuticals.

Current research in this area has demonstrated promising results in using cyclopropane derivatives as scaffolds for small-molecule drugs. For instance, studies have shown that compounds containing cyclopropane rings can exhibit potent inhibitory effects on certain enzymes involved in inflammatory pathways. The unique reactivity of the cyclopropane ring allows for selective functionalization at specific positions, enabling chemists to design molecules with high specificity and low toxicity. This has opened up new avenues for developing treatments for chronic diseases where traditional drug modalities have limitations.

The Boc-protected amine functionality in 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid also plays a crucial role in its potential application as a drug intermediate. Amide-based linkages are commonly found in biologically active molecules due to their ability to form hydrogen bonds with biological targets. By protecting this amine group with a Boc moiety, chemists can prevent unwanted side reactions during synthetic processes while maintaining the integrity of the functional group for later use. This level of control is essential for achieving high yields and purity in pharmaceutical synthesis.

Recent advances in computational chemistry have further enhanced the understanding of how structural features like those present in 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid influence biological activity. Molecular modeling studies have revealed that the cyclopropane ring can adopt multiple conformations depending on its environment, which can be harnessed to optimize interactions with biological targets. Additionally, the presence of the Boc-protected amine allows for precise tuning of electronic properties through strategic modifications, making it an ideal candidate for structure-activity relationship (SAR) studies.

The pharmaceutical industry continues to invest heavily in developing novel compounds based on cyclopropane scaffolds due to their unique chemical properties and potential therapeutic benefits. Researchers are exploring various synthetic routes to incorporate cyclopropanes into more complex molecular architectures while maintaining their reactivity and stability. The compound 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid represents an important step forward in this direction, offering a versatile platform for further chemical exploration.

In conclusion, 1-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1893128-84-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—cyclopropane ring, Boc-protected amine, and methylphenyl substituent—make it an attractive candidate for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a key intermediate in drug discovery efforts.